3-Cyclopropyl-2-(2-ethoxyphenyl)-1,3-thiazolidin-4-one

• Molecular Formula: C14H17NO2S
• Molecular Weight: 263.36 g/mol
• IUPAC Name: 3-cyclopropyl-2-(2-ethoxyphenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H17NO2S/c1-2-17-12-6-4-3-5-11(12)14-15(10-7-8-10)13(16)9-18-14/h3-6,10,14H,2,7-9H2,1H3
• InChI Key: KDRUBNWIMRHPOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2N(C(=O)CS2)C3CC3

Description

3-Cyclopropyl-2-(2-ethoxyphenyl)-1,3-thiazolidin-4-one is a heterocyclic compound that features a thiazolidinone ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropyl-2-(2-ethoxyphenyl)-1,3-thiazolidin-4-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-ethoxybenzaldehyde with cyclopropylamine to form an intermediate Schiff base, which is then cyclized with thioglycolic acid under acidic conditions to yield the desired thiazolidinone compound.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropyl-2-(2-ethoxyphenyl)-1,3-thiazolidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazolidinone ring to a thiazolidine ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring or the thiazolidinone ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are used under various conditions (e.g., acidic or basic environments).

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiazolidine derivatives.

Substitution: Various substituted thiazolidinone derivatives depending on the reagents used.

Scientific Research Applications

3-Cyclopropyl-2-(2-ethoxyphenyl)-1,3-thiazolidin-4-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its bioactive properties.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropyl-2-(2-ethoxyphenyl)-1,3-thiazolidin-4-one involves its interaction with various molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects. The exact pathways and targets can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

• 3-Cyclopropyl-2-(2-ethoxyphenyl)-1,3-thiazolidin-2-one
• 3-Cyclopropyl-2-(2-ethoxyphenyl)-1,3-thiazolidin-5-one
• 3-Cyclopropyl-2-(2-ethoxyphenyl)-1,3-thiazolidin-4-thione

Uniqueness

3-Cyclopropyl-2-(2-ethoxyphenyl)-1,3-thiazolidin-4-one is unique due to its specific substitution pattern and the presence of the ethoxy group, which can influence its chemical reactivity and biological activity. This makes it distinct from other thiazolidinone derivatives and potentially more suitable for certain applications.